Cas no 1427024-87-0 (2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde)
2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde
-
- Inchi: 1S/C14H16BrNO5/c1-19-12-6-10(8-17)11(15)7-13(12)21-9-14(18)16-2-4-20-5-3-16/h6-8H,2-5,9H2,1H3
- InChI Key: XVIAXPDIGZJBFP-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC(OC)=C(OCC(N2CCOCC2)=O)C=C1Br
2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504010-1g |
2-Bromo-5-methoxy-4-(2-morpholino-2-oxoethoxy)benzaldehyde |
1427024-87-0 | 97% | 1g |
$218 | 2022-09-29 | |
| Chemenu | CM504010-5g |
2-Bromo-5-methoxy-4-(2-morpholino-2-oxoethoxy)benzaldehyde |
1427024-87-0 | 97% | 5g |
$647 | 2022-09-29 |
2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde
Introduction to 2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde (CAS No. 1427024-87-0)
2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde (CAS No. 1427024-87-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its complex aromatic structure and functional groups, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular architecture, featuring a bromine substituent, methoxy group, and an aldehyde moiety linked to a morpholine derivative, makes it a valuable building block for medicinal chemists exploring new drug candidates.
The bromo and methoxy substituents on the benzene ring contribute to the compound's reactivity, enabling various chemical transformations that are crucial for drug discovery. The presence of an aldehyde group provides a site for condensation reactions, while the morpholine ring introduces a basic nitrogen atom that can participate in hydrogen bonding interactions. These features make 2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde particularly interesting for designing molecules with enhanced binding affinity and selectivity.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The morpholine scaffold, in particular, has been widely studied due to its favorable pharmacokinetic properties and ability to modulate biological targets effectively. Research has shown that morpholine derivatives can exhibit significant activity against a range of diseases, including infectious diseases and inflammatory disorders. The introduction of an aldehyde group into this framework opens up new possibilities for developing protease inhibitors and other enzyme-targeting agents.
One of the most compelling aspects of 2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde is its potential as a precursor for synthesizing more complex molecules. For instance, its aldehyde functionality can be readily converted into acyl chlorides or esters, which can then be used to form amide or ester linkages in peptide mimetics or other biologically active compounds. Additionally, the bromo atom allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups at specific positions on the benzene ring.
The pharmaceutical industry has been particularly interested in developing small molecule inhibitors that target bacterial enzymes involved in essential metabolic pathways. In this context, 2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde has shown promise as a lead compound for designing novel antibiotics. Studies have demonstrated that benzaldehyde derivatives can interfere with bacterial growth by inhibiting key enzymes such as dihydrofolate reductase (DHFR) or dihydropteroate synthase (DHPS). The structural features of this compound make it an excellent candidate for further optimization to enhance its antimicrobial efficacy.
Moreover, the compound's ability to engage in multiple types of interactions with biological targets makes it a valuable tool for structure-based drug design. Computational modeling studies have suggested that 2-Bromo-5-methoxy-4-(2-morpholin-4-y1l - 2 - oxo - ethoxy) - benzaldehyde can bind to proteins through both hydrophobic and hydrogen bonding interactions. This dual interaction mechanism could lead to higher binding affinities and improved drug-like properties compared to simpler aromatic aldehydes. Such characteristics are critical for developing drugs that exhibit prolonged residence time at their target sites.
Recent advancements in synthetic chemistry have also contributed to the growing interest in this compound. The development of efficient methods for constructing complex heterocyclic systems has made it possible to generate novel derivatives of 2-Bromo - 5 - methoxy - 4 - ( 2 - morpholin - 4 - yl - 2 - oxo - eth oxy) - benzaldehyde with tailored properties. For example, asymmetric synthesis techniques have been employed to introduce enantiomerically pure forms of this compound, which are essential for developing enantiomerically selective drugs that minimize off-target effects.
The role of morpholine derivatives in central nervous system (CNS) drug development cannot be overstated either. These compounds have been explored as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease due to their ability to cross the blood-brain barrier efficiently. The structural flexibility of 2-Bromo - 5 - meth oxy - 4 - ( 2 - morpholin - 4 - yl - 2 - oxo - eth oxy) - benzaldehyde allows it to interact with various CNS receptors and ion channels, making it a promising candidate for further investigation in this therapeutic area.
In conclusion, 2-Bromo - 5 - meth oxy - 4 -( 2 morpholin - 4 yl --
1427024-87-0 (2-Bromo-5-methoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)